2-chloro-N-(2,6-dimethylphenyl)-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-(2,6-dimethylphenyl)-4-nitrobenzamide
• InChI: InChI=1S/C15H13ClN2O3/c1-9-4-3-5-10(2)14(9)17-15(19)12-7-6-11(18(20)21)8-13(12)16/h3-8H,1-2H3,(H,17,19)
• InChI Key: QTIYHPKNUYRHTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C15H13ClN2O3
• DSSTOX Substance ID: DTXSID501225488
• Molecular Weight: 304.73 g/mol
• CAS RN: 32212-39-8

Description

2-chloro-N-(2,6-dimethylphenyl)-4-nitrobenzamide, commonly known as DDC, is a chemical compound that has been widely used in scientific research. It is a small molecule inhibitor of metalloenzyme, which has been found to be involved in the metabolism of various substances in the body.

Mechanism of Action

DDC inhibits metalloenzyme by binding to the zinc ion at the active site of the enzyme. This prevents the enzyme from carrying out its catalytic function, leading to the inhibition of the biological process that the enzyme is involved in. DDC has been found to be a selective inhibitor of metalloenzyme, as it does not affect other enzymes that do not require zinc ions for their catalytic activity.
Biochemical and Physiological Effects:
DDC has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It has also been found to have anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis. In addition, DDC has been found to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DDC in lab experiments is its selectivity for metalloenzyme. This allows researchers to study the specific role of metalloenzymes in various biological processes. However, one of the limitations of using DDC is its low solubility in water, which can make it difficult to administer in experiments. In addition, DDC has a relatively short half-life, which means that it may need to be administered frequently in experiments.

Future Directions

There are many potential future directions for the use of DDC in scientific research. One area of interest is the study of the role of metalloenzymes in cancer biology. DDC has been found to inhibit the growth of cancer cells, and further research could help to elucidate the mechanisms by which metalloenzymes contribute to cancer progression. Another area of interest is the development of new metalloenzyme inhibitors based on the structure of DDC. By modifying the structure of DDC, researchers may be able to develop more potent and selective inhibitors of metalloenzyme.

Synthesis Methods

DDC can be synthesized by reacting 2-chloro-4-nitrobenzoic acid with 2,6-dimethylaniline in the presence of thionyl chloride. The resulting product is then treated with ammonium hydroxide to obtain DDC. The yield of this reaction is typically around 50%.

Scientific Research Applications

DDC has been extensively used in scientific research as an inhibitor of metalloenzyme. Metalloenzymes are enzymes that require metal ions for their catalytic activity. DDC has been found to be a potent inhibitor of metalloenzyme, particularly of zinc-dependent metalloenzymes. It has been used to study the role of metalloenzymes in various biological processes, including DNA replication, protein synthesis, and cell signaling.